Cas no 596131-51-0 (1H-Benzimidazol-2-amine, N-(1,1-dimethylethyl)-1-methyl-5-nitro-)

• Product name: 1H-Benzimidazol-2-amine, N-(1,1-dimethylethyl)-1-methyl-5-nitro-
• CAS No: 596131-51-0
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 1615749

1H-Benzimidazol-2-amine, N-(1,1-dimethylethyl)-1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine, N-(1,1-dimethylethyl)-1-methyl-5-nitro-

• Inchi： 1S/C12H16N4O2/c1-12(2,3)14-11-13-9-7-8(16(17)18)5-6-10(9)15(11)4/h5-7H,1-4H3,(H,13,14)
• InChI Key： QMAXKFJCCPSYBK-UHFFFAOYSA-N
• SMILES： C1(NC(C)(C)C)N(C)C2=CC=C([N+]([O-])=O)C=C2N=1

Computed Properties

• Exact Mass: 248.12748
• Monoisotopic Mass: 248.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 399.9±34.0 °C(Predicted)
• PSA: 72.99
• pka: 4.74±0.10(Predicted)